Cas no 1025680-73-2 ((Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one)
(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one is a specialized organic compound featuring a conjugated enone system with sulfonyl and anilino substituents. Its molecular structure, incorporating both chloro- and fluoro-functionalized aromatic rings, contributes to its utility as an intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. The sulfonyl group enhances electrophilic reactivity, while the fluoroanilino moiety offers potential for further functionalization. This compound is valued for its stability under controlled conditions and its role in facilitating selective transformations, such as Michael additions or cyclizations. Its well-defined stereochemistry (Z-configuration) ensures predictable reactivity, making it a reliable building block for targeted synthesis in medicinal and materials chemistry research.
1025680-73-2 structure
Product Name:(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one
CAS No:1025680-73-2
MF:C16H13ClFNO3S
MW:353.79572558403
MDL:MFCD00246096
CID:4568498
Update Time:2025-05-28
(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3Z)-3-(4-chlorobenzenesulfonyl)-4-[(4-fluorophenyl)amino]but-3-en-2-one
- (Z)-3-(4-chlorophenyl)sulfonyl-4-(4-fluoroanilino)but-3-en-2-one
- (Z)-3-[(4-chlorophenyl)sulfonyl]-4-(4-fluoroanilino)-3-buten-2-one
- 3-((4-CHLOROPHENYL)SULFONYL)-4-((4-FLUOROPHENYL)AMINO)BUT-3-EN-2-ONE
- (Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one
-
- MDL: MFCD00246096
- Inchi: 1S/C16H13ClFNO3S/c1-11(20)16(10-19-14-6-4-13(18)5-7-14)23(21,22)15-8-2-12(17)3-9-15/h2-10,19H,1H3/b16-10-
- InChI Key: WJNGWTIKKGKACQ-YBEGLDIGSA-N
- SMILES: ClC1C=CC(=CC=1)S(/C(/C(C)=O)=C\NC1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 353.02887g/mol
- Monoisotopic Mass: 353.02887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 353.8g/mol
- XLogP3: 4
- Topological Polar Surface Area: 71.6
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 531.7±50.0 °C at 760 mmHg
(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162394-1 g |
3-((4-Chlorophenyl)sulfonyl)-4-((4-fluorophenyl)amino)but-3-en-2-one |
1025680-73-2 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162394-5 g |
3-((4-Chlorophenyl)sulfonyl)-4-((4-fluorophenyl)amino)but-3-en-2-one |
1025680-73-2 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162394-10 g |
3-((4-Chlorophenyl)sulfonyl)-4-((4-fluorophenyl)amino)but-3-en-2-one |
1025680-73-2 | 10 g |
€482.50 | 2023-07-20 | ||
| TRC | Z169990-0.5mg |
(Z)-3-[(4-Chlorophenyl)sulfonyl]-4-(4-fluoroanilino)-3-buten-2-one |
1025680-73-2 | 0.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | Z169990-1mg |
(Z)-3-[(4-Chlorophenyl)sulfonyl]-4-(4-fluoroanilino)-3-buten-2-one |
1025680-73-2 | 1mg |
$ 80.00 | 2022-06-02 | ||
| TRC | Z169990-2.5mg |
(Z)-3-[(4-Chlorophenyl)sulfonyl]-4-(4-fluoroanilino)-3-buten-2-one |
1025680-73-2 | 2.5mg |
$ 155.00 | 2022-06-02 | ||
| Key Organics Ltd | MS-7437-1MG |
(3Z)-3-(4-chlorobenzenesulfonyl)-4-[(4-fluorophenyl)amino]but-3-en-2-one |
1025680-73-2 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7437-5MG |
(3Z)-3-(4-chlorobenzenesulfonyl)-4-[(4-fluorophenyl)amino]but-3-en-2-one |
1025680-73-2 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7437-10MG |
(3Z)-3-(4-chlorobenzenesulfonyl)-4-[(4-fluorophenyl)amino]but-3-en-2-one |
1025680-73-2 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7437-20MG |
(3Z)-3-(4-chlorobenzenesulfonyl)-4-[(4-fluorophenyl)amino]but-3-en-2-one |
1025680-73-2 | >90% | 20mg |
£76.00 | 2023-04-18 |
(Z)-3-(4-Chlorophenyl)sulfonyl-4-(4-fluoroanilino)-3-buten-2-one Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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